Cas no 6858-59-9 (2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-)

• Product Name: 2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
• CAS No: 6858-59-9
• MF: C₁₂H₁₄N₆O₂
• MW: 274.278561115265
• CID: 510163
• PubChem ID: 188998
• Update Time: 2025-04-19

2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis(1H-imidazol-5-ylmethyl)-
• cyclo(histidyl-histidyl)
• 2,5-piperazinedione, 3,6-bis(1H-imidazol-4-ylmethyl)-
• 3,6-Bis(1H-imidazol-4-ylmethyl)piperazine-2,5-dione
• 6858-59-9
• Cyclo(histidylhistidyl)
• SCHEMBL14906470
• DTXSID90903298
• Cyclo(his-his)
• NoName_3942

• Inchi： 1S/C12H14N6O2/c19-11-9(1-7-3-13-5-15-7)17-12(20)10(18-11)2-8-4-14-6-16-8/h3-6,9-10H,1-2H2,(H,13,15)(H,14,16)(H,17,20)(H,18,19)
• InChI Key： DTWZALREPCVBIQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC2=CN=CN2)NC(C(CC2=CN=CN2)N1)=O

Computed Properties

• Exact Mass: 274.11802
• Monoisotopic Mass: 274.117824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: -1

Experimental Properties

• Density: 1.434
• Boiling Point: 915.3°C at 760 mmHg
• Flash Point: 507.4°C
• Refractive Index: 1.638
• PSA: 115.56